Cas no 6329-33-5 (5-{[bis(2-hydroxyethyl)amino]acetyl}pyrimidine-2,4(1H,3H)-dione)
6329-33-5 structure
Product Name:5-{[bis(2-hydroxyethyl)amino]acetyl}pyrimidine-2,4(1H,3H)-dione
CAS No:6329-33-5
MF:C10H15N3O5
MW:257.243202447891
CID:1650067
PubChem ID:238868
Update Time:2025-04-21
5-{[bis(2-hydroxyethyl)amino]acetyl}pyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties
Names and Identifiers
-
- 5-{[bis(2-hydroxyethyl)amino]acetyl}pyrimidine-2,4(1H,3H)-dione
- 5-[2-[bis(2-hydroxyethyl)amino]acetyl]-1H-pyrimidine-2,4-dione
- 5-(2-(Bis(2-hydroxyethyl)amino)acetyl)pyrimidine-2,4(1H,3H)-dione
- DTXSID20286001
- NSC43428
- NSC-43428
- 6329-33-5
-
- Inchi: 1S/C10H15N3O5/c14-3-1-13(2-4-15)6-8(16)7-5-11-10(18)12-9(7)17/h5,14-15H,1-4,6H2,(H2,11,12,17,18)
- InChI Key: XOKSSNCHTNCKNU-UHFFFAOYSA-N
- SMILES: OCCN(CCO)CC(C1=CNC(NC1=O)=O)=O
Computed Properties
- Exact Mass: 257.10125
- Monoisotopic Mass: 257.10117059g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 374
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.4
- Topological Polar Surface Area: 119Ų
Experimental Properties
- PSA: 118.97
5-{[bis(2-hydroxyethyl)amino]acetyl}pyrimidine-2,4(1H,3H)-dione Related Literature
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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